3-chloro-N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide

• IUPAC Name: 3-chloro-N-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C19H15ClFNO4S/c20-14-4-1-3-13(11-14)19(23)22-12-18(17-5-2-10-26-17)27(24,25)16-8-6-15(21)7-9-16/h1-11,18H,12H2,(H,22,23)
• InChI Key: NQAVOMFAQAJVLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H15ClFNO4S
• Molecular Weight: 407.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the benzamide group could be introduced via a reaction with an amine, and the sulfonyl group could be introduced via a reaction with a sulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide and sulfonyl groups, as well as the furan ring, would likely result in a planar structure due to the sp2 hybridization of these groups. The halogen substituents could potentially introduce some steric hindrance, depending on their position in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The benzamide group could undergo hydrolysis to yield an amine and a carboxylic acid. The sulfonyl group could react with nucleophiles in a substitution reaction. The furan ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, it would likely be soluble in organic solvents due to its aromatic ring and sulfonyl group. Its melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with. The functional groups present in the molecule could potentially interact with various biological macromolecules.

Safety and Hazards

As with any chemical compound, handling “3-chloro-N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]benzamide” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.